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Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
WWL123 is a potent and selective inhibitor of α/β-hydrolase domain 6 (ABHD6) with an IC50 of

0.43 µM.[1][2][3] This brain-penetrant compound has demonstrated efficacy in preclinical

models of epilepsy, making it a valuable tool for neuroscience research and drug development.

[1][2][4] ABHD6 is a serine hydrolase that regulates the levels of the endocannabinoid 2-

arachidonoylglycerol (2-AG), a key neuromodulator.[4] By inhibiting ABHD6, WWL123
increases 2-AG levels, which can modulate synaptic transmission and neuronal excitability.[4]

This document provides detailed protocols for the preparation and use of WWL123 stock

solutions for in vitro and in vivo studies.

Note on Chemical Structure: There is a discrepancy in the reported chemical structure and

CAS number for WWL123 among suppliers. Tocris Bioscience states that the correct

compound, confirmed by the inventor Professor B. Cravatt, is N-[[1,1'-Biphenyl]-3-ylmethyl)-N-

methylcarbamic acid 4'-(aminocarbonyl)[1,1'-biphenyl]-4-yl ester (CAS No. 1338574-83-6).[1][3]

Other vendors may supply a regioisomer (CAS No. 1338575-41-9).[1][2] Researchers should

verify the identity of their compound.
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Data Presentation
Table 1: Chemical and Physical Properties of WWL123

Property Value Reference

Molecular Weight 436.5 g/mol [1][2]

Formula C28H24N2O3 [1][2]

Appearance Crystalline solid [5]

Purity ≥95% - ≥98% (HPLC) [1][5]

Storage (Powder) -20°C for up to 3 years [6]

Storage (in Solvent)
-80°C for up to 6 months;

-20°C for up to 1 month
[6][7]

Table 2: Solubility of WWL123

Solvent
Maximum
Concentration
(mg/mL)

Maximum
Concentration
(mM)

Notes Reference

DMSO 43.65 100 --- [1][3]

DMSO 1 2.29

Requires

ultrasonic and

warming. Use

newly opened

DMSO as it is

hygroscopic.

[6]

DMSO 0.9 2.06
Sonication is

recommended.
[2]
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Protocol 1: Preparation of a High-Concentration
WWL123 Stock Solution (100 mM in DMSO)
This protocol is suitable for preparing a high-concentration stock solution that can be diluted for

various applications.

Materials:

WWL123 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber glass vial or a clear vial wrapped in aluminum foil

Vortex mixer

Sonicator (optional, but recommended)

Calibrated pipettes and sterile tips

Procedure:

Calculate the required amount of WWL123 and DMSO. To prepare 1 mL of a 100 mM stock

solution, you will need 43.65 mg of WWL123 (assuming a molecular weight of 436.5 g/mol ).

Weigh the WWL123 powder accurately in a sterile microcentrifuge tube or directly into the

storage vial.

Add the calculated volume of anhydrous DMSO to the vial containing the WWL123 powder.

Vortex the solution vigorously for 2-5 minutes to facilitate dissolution.

Sonicate the vial in a water bath sonicator for 10-15 minutes if the compound does not fully

dissolve with vortexing alone. Gentle warming (e.g., 37°C) may also aid dissolution.[6]

Visually inspect the solution to ensure that all the powder has dissolved and the solution is

clear.
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Aliquot the stock solution into smaller, single-use volumes in sterile, light-protected vials to

avoid repeated freeze-thaw cycles.

Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-term

storage (up to 1 month).[6][7]

Protocol 2: Preparation of Working Solutions for Cell-
Based Assays
This protocol describes the dilution of the high-concentration stock solution for use in cell

culture experiments.

Materials:

100 mM WWL123 stock solution in DMSO

Sterile cell culture medium appropriate for your cell line

Sterile microcentrifuge tubes or plates

Procedure:

Thaw a single aliquot of the 100 mM WWL123 stock solution at room temperature.

Perform serial dilutions of the stock solution in sterile cell culture medium to achieve the

desired final concentrations. It is recommended to perform intermediate dilutions to ensure

accuracy.

Important: The final concentration of DMSO in the cell culture medium should be kept low

(typically ≤ 0.1%) to avoid solvent-induced cytotoxicity. Ensure that the vehicle control

wells receive the same final concentration of DMSO as the experimental wells.

Example Dilution Series: To prepare a 100 µM working solution, dilute the 100 mM stock

solution 1:1000 in cell culture medium (e.g., add 1 µL of 100 mM WWL123 to 999 µL of

medium). Further dilutions can be made from this working solution.

Add the final working solutions to your cell cultures and incubate for the desired time period.
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Caption: Signaling pathway of WWL123 action.
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Start: WWL123 Powder

1. Weigh WWL123 Powder

2. Add Anhydrous DMSO

3. Dissolve (Vortex/Sonicate)

4. Ensure Complete Dissolution

No

5. Aliquot into Single-Use Vials

Yes

6. Store at -80°C or -20°C

End: Ready-to-use Stock Solution

Click to download full resolution via product page

Caption: Workflow for preparing WWL123 stock solution. Caption: Workflow for preparing

WWL123 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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